Cas no 2580092-81-3 ((1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptane-5-carboxylic acid)

• Product Name: (1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptane-5-carboxylic acid
• CAS No: 2580092-81-3
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5657494
• PubChem ID: 165753172
• Update Time: 2025-05-20

(1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,4R,5R)-2-[(benzyloxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid
• rac-(1R,4S,5S)-2-[(benzyloxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid
• 2580092-81-3
• EN300-27732136
• EN300-37101478
• (1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptane-5-carboxylic acid

• Inchi： 1S/C15H17NO4/c17-14(18)13-7-12-6-11(13)8-16(12)15(19)20-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2,(H,17,18)/t11-,12-,13+/m0/s1
• InChI Key： JKTWWPFROIZBJS-RWMBFGLXSA-N
• SMILES： OC([C@@H]1C[C@@H]2C[C@H]1CN2C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo2.2.1heptane-5-carboxylic acid

Comprehensive Guide to (1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo[2.2.1]heptane-5-carboxylic acid (CAS No. 2580092-81-3)

(1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo[2.2.1]heptane-5-carboxylic acid (CAS No. 2580092-81-3) is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the class of azabicycloheptane derivatives, which are known for their unique structural properties and potential applications in drug development. The presence of both a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functional group makes this molecule particularly versatile for synthetic modifications.

Researchers are increasingly interested in (1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo[2.2.1]heptane-5-carboxylic acid due to its potential as a chiral building block in asymmetric synthesis. The compound's rigid bicyclic framework provides excellent stereochemical control, making it valuable for creating complex molecular architectures. Recent studies have explored its use in developing peptidomimetics and enzyme inhibitors, particularly in the context of neurological and metabolic disorders.

The synthesis of 2580092-81-3 typically involves multi-step organic transformations, starting from readily available precursors. Key steps often include Diels-Alder cycloaddition to form the bicyclic core, followed by selective functionalization at the 2- and 5-positions. The Cbz-protected amine moiety offers advantages in peptide coupling reactions, while the carboxylic acid group enables further derivatization through esterification or amide formation.

In pharmaceutical applications, (1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo[2.2.1]heptane-5-carboxylic acid has shown promise as a precursor to bioactive molecules targeting G-protein-coupled receptors (GPCRs). Its constrained structure mimics natural peptide turn motifs, making it particularly useful for designing conformationally restricted analogs of endogenous ligands. This property aligns with current trends in drug discovery focusing on allosteric modulators and biased signaling agonists.

The compound's stability and solubility profile have been subjects of recent investigations. While the benzyloxycarbonyl group provides protection against nucleophilic attack, the carboxylic acid moiety allows for salt formation to enhance aqueous solubility. These characteristics make 2580092-81-3 suitable for various formulation approaches in preclinical studies, addressing the growing demand for drug-like scaffolds in medicinal chemistry.

From a commercial perspective, (1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo[2.2.1]heptane-5-carboxylic acid is available through specialty chemical suppliers catering to pharmaceutical research. The market for such chiral intermediates has expanded significantly, driven by the increasing complexity of drug candidates in development pipelines. Current pricing reflects both the synthetic challenges and the high purity requirements (typically >98%) for research applications.

Analytical characterization of CAS 2580092-81-3 typically employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography for absolute configuration determination. These methods ensure batch-to-batch consistency and verify the compound's stereochemical purity - critical factors in asymmetric synthesis applications. Recent advances in microcrystal electron diffraction (MicroED) have further enhanced structural analysis capabilities for such constrained systems.

Environmental and handling considerations for (1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo[2.2.1]heptane-5-carboxylic acid follow standard laboratory safety protocols. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage under inert atmosphere at controlled temperatures helps maintain the compound's stability over extended periods.

Future research directions for 2580092-81-3 may explore its incorporation into macrocyclic compounds or PROTACs (proteolysis targeting chimeras), reflecting current trends in targeted protein degradation. The compound's structural features also make it a candidate for developing molecular glues - an emerging class of therapeutic agents that modulate protein-protein interactions.

In conclusion, (1S,4R,5R)-2-(benzyloxy)carbonyl-2-azabicyclo[2.2.1]heptane-5-carboxylic acid represents a valuable tool for medicinal chemists and represents the growing importance of structurally constrained building blocks in modern drug discovery. Its combination of synthetic versatility and biological relevance positions it as a compound of continuing interest in pharmaceutical research and development.